Cas no 1361684-50-5 (Hydroxy-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid)

• Product Name: Hydroxy-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid
• CAS No: 1361684-50-5
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4993313
• Update Time: 2025-10-29

Hydroxy-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-10-3-1-2-9(12(10)16)8-5-4-7(6-11(8)17)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： SQKFWIZYNOARRT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1F)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2',3'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid

Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid (CAS No. 1361684-50-5): A Comprehensive Overview in Modern Chemical Biology and Medicine

Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid, identified by its CAS number 1361684-50-5, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core structure modified with hydroxyl, dichloro, and fluoro substituents, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular architecture of Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid imparts upon it distinct physicochemical properties, including solubility, stability, and metabolic profiles. These attributes are critical in determining its efficacy and safety as a potential drug candidate. The presence of the hydroxyl group enhances its interaction with biological targets, while the dichloro and fluoro substituents contribute to its lipophilicity and binding affinity. Such structural features are often exploited in the design of small-molecule inhibitors targeting complex biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that modulate key enzymes and receptors involved in disease pathogenesis. Among these, compounds targeting metabolic pathways have shown particular promise. Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid has been investigated for its potential role in modulating enzymes such as cytochrome P450 (CYP) enzymes, which are crucial in drug metabolism and biosynthesis. Studies have demonstrated that modifications at the biphenyl core can significantly alter the enzyme's catalytic activity, making this compound a valuable tool for studying enzyme kinetics and substrate specificity.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify lead compounds with desired biological activities. Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid, with its well-defined structure, has been utilized in virtual screening campaigns to identify potential inhibitors of target proteins. The combination of computational methods with experimental validation has accelerated the discovery process, leading to faster development of novel therapeutics.

One of the most compelling aspects of Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid is its potential application in addressing multifactorial diseases. For instance, researchers have explored its efficacy in models of metabolic syndrome, where it demonstrates promising results in improving insulin sensitivity and reducing inflammation. The compound's ability to interact with multiple biological targets suggests that it may offer a multifaceted approach to treating complex diseases.

The synthesis of Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid presents unique challenges due to the complexity of its structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also ensure the availability of high-quality material for further biological studies.

Evaluation of the pharmacokinetic properties of Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid is essential for understanding its behavior within biological systems. Preclinical studies have provided insights into its absorption, distribution, metabolism, excretion (ADME) profile, which are critical parameters for drug development. The compound's favorable pharmacokinetic properties have positioned it as a strong candidate for further clinical investigation.

The safety profile of any potential therapeutic agent is paramount to its successful translation from bench to bedside. Toxicological studies on Hydroxy-(2'^'3'^'dichloro-2'-fluoro-biphenyl-4'-yl)-acetic acid have been conducted to assess its potential side effects and adverse reactions. Preliminary findings suggest that the compound exhibits low toxicity at therapeutic doses, although further studies are warranted to fully characterize its safety profile.

The future directions for research on Hydroxy-(2'^'_{``````````Hydroxy-(2'`3') -acetic acid (CAS No. 1361684) -acetic acid (CAS No.) -acetic acid (CAS No.) -acetic acid (CAS No.) -acetic acid (CAS No.) -acetic acid (CAS No.) -acetic acid (CAS No.) -acetic ac) are numerous and exciting. Further exploration into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, combination therapies involving this compound with other drugs may unlock new treatment strategies for various diseases.}

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